Cas no 28755-03-5 (3CAI)

• Product Name: 3CAI
• CAS No: 28755-03-5
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD00464796
• CID: 282695
• PubChem ID: 329825433
• Update Time: 2025-04-19

3CAI Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(1H-indol-3-yl)ethanone
• 2-Chloro-1-(1H-indol-3-yl)-ethanone
• 2-chloro-1-(1H-indol-3-yl)ethanone(SALTDATA: FREE)
• Ethanone,2-chloro-1-(1H-indol-3-yl)-
• 2-chloro-1-indol-3-ylethan-1-one
• 3 CAI
• 3-CAI
• BB_SC-0127
• indol-3-yl chloromethyl ketone
• 3-Chloroacetyl-indole
• Chloromethyl indol-3-yl ketone
• 3CAI

• MDL： MFCD00464796
• Inchi： 1S/C10H8ClNO/c11-5-10(13)8-6-12-9-4-2-1-3-7(8)9/h1-4,6,12H,5H2
• InChI Key： LLZQFAXTCYDVTR-UHFFFAOYSA-N
• SMILES： ClCC(C1=CNC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 193.02900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Solubility: DMSO: soluble5mg/mL, clear
• PSA: 32.86000
• LogP: 2.58940

3CAI Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles